1-Acetyl-1-(3,4-dichlorophenyl)cyclobutane

• Molecular Formula: C12H12Cl2O
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 1-[1-(3,4-dichlorophenyl)cyclobutyl]ethanone
• InChI: InChI=1S/C12H12Cl2O/c1-8(15)12(5-2-6-12)9-3-4-10(13)11(14)7-9/h3-4,7H,2,5-6H2,1H3
• InChI Key: MDPJGCZTXIAMEF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCC1)C2=CC(=C(C=C2)Cl)Cl

Description

1-Acetyl-1-(3,4-dichlorophenyl)cyclobutane is a useful research compound. Its molecular formula is C12H12Cl2O and its molecular weight is 243.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(3,4-dichlorophenyl)cyclobutanecarbonitrile (163.6 g) in ether (130 ml) was added dropwise over 0.5 hours at ambient temperature under nitrogen to stirred methylmagnesium iodide (3M solution in ether; 300 ml), then the mixture was heated under reflux for 1 hour, diluted with ether (100 ml), heated under reflux for a further 2.5 hours, then stirred at ambient temperature for 18 hours. The resulting solid was collected by filtration, washed well with ether, and added in portions at <20° C. to a stirred mixture of concentrated hydrochloric acid (410 ml) and water (650 ml). The mixture was heated at 95° C. for 0.5 hours with occasional stirring then cooled to ambient temperature. The product was extracted into dichloromethane (3×200 ml), the combined extracts were dried over magnesium sulphate, and the solvent removed in vacuo to leave 1-[1-(3,4-dichlorophenyl)-cyclobutyl]ethanone as a dark red oil (172.7 g) which was used without purification.